Cas no 902584-84-3 (2-6-ethyl-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide)

• Product Name: 2-6-ethyl-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide
• CAS No: 902584-84-3
• MF: C₂₈H₂₈N₂O₄S
• MW: 488.597926139832
• CID: 6233843
• PubChem ID: 20869300
• Update Time: 2025-07-15

2-6-ethyl-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-ethyl-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide
• 2-[6-ethyl-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethylphenyl)acetamide
• 2-[6-ethyl-3-(4-methylphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(4-ethylphenyl)acetamide
• 2-(6-ethyl-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(4-ethylphenyl)acetamide
• 902584-84-3
• F3407-2077
• VU0626368-1
• AKOS001821316

• Inchi： 1S/C28H28N2O4S/c1-4-20-8-11-22(12-9-20)29-27(31)18-30-17-26(35(33,34)23-13-6-19(3)7-14-23)28(32)24-16-21(5-2)10-15-25(24)30/h6-17H,4-5,18H2,1-3H3,(H,29,31)
• InChI Key： AYXDQKONTFSMRD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1C(C2C=C(CC)C=CC=2N(CC(NC2C=CC(CC)=CC=2)=O)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 488.17697855g/mol
• Monoisotopic Mass: 488.17697855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 892
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-6-ethyl-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide

Comprehensive Overview of 2-6-ethyl-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide (CAS No. 902584-84-3)

The compound 2-6-ethyl-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide (CAS No. 902584-84-3) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure, featuring a quinoline core modified with ethyl and methylbenzenesulfonyl groups, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, given its 4-oxo-1,4-dihydroquinolin moiety, which is known to interact with various biological targets.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. This compound’s unique acetamide linkage and sulfonyl group suggest possible utility in designing therapeutic agents for inflammatory or metabolic disorders. Its structural complexity aligns with current trends in fragment-based drug design, a hot topic in AI-driven drug discovery. Computational models, such as molecular docking simulations, often highlight such compounds for their binding affinity and selectivity.

The synthesis of 902584-84-3 involves multi-step organic reactions, including Suzuki coupling and sulfonylation, which are widely discussed in medicinal chemistry forums. Its 4-methylbenzenesulfonyl group enhances stability, a critical factor for bioavailability optimization—a frequent search query among pharmaceutical scientists. Additionally, the ethylphenyl side chain may contribute to lipophilicity, a property often scrutinized in ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity).

From an industrial perspective, 902584-84-3 is cataloged as a research-grade chemical, emphasizing its role in preclinical studies. While not yet associated with commercial drugs, its structural analogs have been explored for anticancer and antiviral activities, topics frequently searched in PubMed and Google Scholar. The compound’s CAS number (902584-84-3) is essential for regulatory compliance and patent searches, a detail highly valued by intellectual property professionals.

Environmental and safety profiles of such compounds are also trending topics. Although 902584-84-3 is not classified as hazardous, its handling requires standard laboratory safety protocols, a subject often queried by graduate students and industrial chemists. The rise of green chemistry has further spurred interest in sustainable synthesis routes for similar molecules, aligning with global ESG (Environmental, Social, and Governance) initiatives.

In summary, 2-6-ethyl-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide represents a compelling case study in modern drug development. Its structural features and potential applications resonate with current scientific priorities, from computational biology to translational research. As the pharmaceutical industry continues to embrace machine learning and high-throughput screening, compounds like this will remain at the forefront of innovation.